![molecular formula C23H30ClN3O2S B2368302 N-(3-(dimethylamino)propyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-ethoxybenzamide hydrochloride CAS No. 1217047-28-3](/img/structure/B2368302.png)
N-(3-(dimethylamino)propyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-ethoxybenzamide hydrochloride
Description
N-(3-(dimethylamino)propyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-ethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O2S and its molecular weight is 448.02. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
Research by Karabulut et al. (2014) on a similar compound, N-3-hydroxyphenyl-4-methoxybenzamide, explored the molecular structure through X-ray diffraction and DFT calculations. The study focused on intermolecular interactions, dimerization, and crystal packing effects on molecular geometry, which are crucial for understanding the physical and chemical properties of similar compounds (Karabulut et al., 2014).
Corrosion Inhibition
Hu et al. (2016) synthesized two benzothiazole derivatives, including BTC 6 T and BTC 8 T, to study their corrosion inhibiting effects on steel in 1 M HCl solution. These compounds showed significant inhibition efficiencies, indicating potential applications of similar benzothiazole derivatives in corrosion protection (Hu et al., 2016).
Structural Diversity in Chemistry
Roman (2013) utilized a ketonic Mannich base derived from 2-acetylthiophene for alkylation and ring closure reactions, leading to a diverse library of compounds. This research demonstrates the potential for generating structurally diverse molecules for various applications, including drug discovery and material science (Roman, 2013).
Pharmaceutical Applications
Several studies have explored the use of benzamide derivatives in pharmaceutical applications. For instance, Tsubouchi et al. (2003) investigated itopride hydrochloride's effects on colonic motor activity, highlighting the potential of benzamide derivatives in treating gastrointestinal disorders (Tsubouchi et al., 2003).
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O2S.ClH/c1-6-28-19-10-8-18(9-11-19)22(27)26(13-7-12-25(4)5)23-24-21-17(3)14-16(2)15-20(21)29-23;/h8-11,14-15H,6-7,12-13H2,1-5H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXZWVDSZHRWUHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(C=C(C=C3S2)C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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